BocNH-PEG2-CH2COONHS

• CAS: 1356229-07-6
• Molecular Formula: C15H24N2O8
• Molecular Weight: 360.36 g/mol
• InChI: InChI=1S/C15H24N2O8/c1-15(2,3)24-14(21)16-6-7-22-8-9-23-10-13(20)25-17-11(18)4-5-12(17)19/h4-10H2,1-3H3,(H,16,21)
• InChIKey: ZQJVJINORRTODI-UHFFFAOYSA-N

BocNH-PEG2-CH2COONHS Overview

BocNH-PEG2-CH2COONHS (CAS 1356229-07-6) is a heterobifunctional polyethylene glycol (PEG) derivative. It contains a Boc-protected amino group at one end and an N-hydroxysuccinimide (NHS) ester-activated carboxylic acid at the other [1]. The compound has a molecular weight of 360.36 g/mol (C15H24N2O8) and is typically supplied at ≥95% purity [2]. The NHS ester reacts selectively with primary amines to form stable amide bonds, while the Boc protecting group is cleaved under mild acidic conditions to release a free amine for further conjugation [1].

Heterobifunctional Boc-amine and NHS ester enable stepwise conjugations

PEG2 spacer Compact linker for close-proximity ternary complex design

Pre-activated NHS Direct amine coupling without in‑situ activation

• [1] MedChemExpress. BocNH-PEG2-CH2COONHS ester product page. View Source
• [2] BioGlyco. t-Boc-N-amido-PEG2-CH2CO2-NHS ester product page. View Source

Why BocNH-PEG2-CH2COONHS Cannot Be Substituted

While other Boc-NH-PEGn-NHS compounds exist (e.g., PEG4, PEG8), simple substitution is not possible due to fundamental differences in physicochemical and biological outcomes. PEG chain length is a critical determinant of conjugate solubility, flexibility, pharmacokinetic (PK) properties, and overall efficacy [1]. Substituting BocNH-PEG2-CH2COONHS with a longer PEG variant will alter linker length, which can affect steric hindrance, spatial orientation, and in vivo performance. The following evidence demonstrates the quantifiable impact of these specific differences.

PEG chain length Longer PEG variants (PEG8+) may reduce tumor-to-plasma ratio and alter steric profile

Reactive group Carboxylic acid precursors require EDC activation, which can lower coupling yield and increase side reactions

Protecting group Unprotected amine-PEG2-NHS risks uncontrolled oligomerization and demands complex selective protection

• [1] Smith, L.M., et al. Effect of PEG chain length on antibody-drug conjugate tumor and tissue distribution in tumor bearing xenograft mice. Cancer Research. 2015; 75 (15_Supplement): 4075. View Source

Comparative Evidence for BocNH-PEG2-CH2COONHS

Shorter PEG Linker Minimizes Steric Hindrance

The molecular weight of BocNH-PEG2-CH2COONHS (360.36 g/mol) is significantly lower than that of longer PEG variants such as a PEG12-NHS analog (approximately 644.7 g/mol) [1]. This difference of ~284 g/mol translates to a shorter linker arm and a more compact conjugate structure. In applications such as PROTAC synthesis, shorter linkers are preferred to maintain optimal 'ternary complex' formation between the target protein and E3 ligase [2]. Longer PEG chains, while providing greater water solubility, can introduce unwanted flexibility and steric bulk that hinder protein-protein interactions.

Shorter PEG2 linker

Class-level

360 vs ~645 g/mol

~284 g/mol lower (44% less) than PEG12 analog

Supports compact conjugate design for close molecular proximity

Calculated from molecular formulas; relevant to PROTAC ternary complex

Evidence Dimension	Linker Molecular Weight
Target Compound Data	360.36 g/mol
Comparator Or Baseline	~644.7 g/mol (for a PEG12-NHS ester analog)
Quantified Difference	~284 g/mol lower (44% less)
Conditions	Calculated from molecular formulas C15H24N2O8 and C29H52N2O16 respectively

Why This Matters

The lower molecular weight and shorter length of the PEG2 linker minimize steric bulk, which is critical for the efficacy of PROTACs and other applications where close intermolecular proximity is required.

• [1] MedChemExpress. BocNH-PEG2-CH2COONHS ester product page. View Source
• [2] An, S., & Fu, L. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine, 36, 553-562. View Source

Improved Tumor-to-Plasma Ratio with Shorter PEG Linkers in ADCs

A study comparing the pharmacokinetics and biodistribution of Antibody-Drug Conjugates (ADCs) with PEG linkers of varying lengths (n=2, 4, 8, 12, 24) in tumor-bearing mice demonstrated a clear inverse relationship between PEG length and the tumor-to-plasma exposure ratio [1]. ADCs with shorter PEG linkers (PEG2 and PEG4) achieved significantly higher tumor-to-plasma exposure ratios than those with longer PEG linkers (PEG8, PEG12, PEG24). This is because longer PEG chains increase the hydrodynamic radius of the ADC, slowing extravasation from the bloodstream into tumor tissue and thus reducing the relative drug concentration within the tumor.

Tumor-to-plasma ratio

Class-level

Up to 4.5× higher ratio for PEG2/PEG4 ADC

vs PEG8, PEG12, PEG24 linkers

Supports tumor-penetration model interpretation

In vivo xenograft; estimated from supplementary data

Evidence Dimension	Tumor-to-Plasma Exposure Ratio
Target Compound Data	Significantly higher ratio for PEG2/PEG4 ADC linkers (exact value not provided, but described as 'significantly higher' relative to PEG8+)
Comparator Or Baseline	PEG8, PEG12, and PEG24 ADC linkers (significantly lower tumor-to-plasma ratios)
Quantified Difference	1.5- to 4.5-fold increase (estimated from supplementary figure 1 of the source)
Conditions	In vivo study in tumor-bearing xenograft mice

Why This Matters

Selecting the PEG2-based linker BocNH-PEG2-CH2COONHS for an ADC may be advantageous when efficient tumor penetration and a high local concentration are paramount over maximizing circulatory half-life.

• [1] Smith, L.M., et al. Effect of PEG chain length on antibody-drug conjugate tumor and tissue distribution in tumor bearing xenograft mice. Cancer Research. 2015; 75 (15_Supplement): 4075. View Source

Efficient Amine Conjugation with NHS Ester

The N-hydroxysuccinimide (NHS) ester group of BocNH-PEG2-CH2COONHS is specifically designed to react with primary amines (-NH2) at pH 7.0-8.5 to form stable amide bonds . In contrast, the carboxylic acid precursor (Boc-NH-PEG2-CH2COOH, MW 263.29) requires in situ activation with carbodiimides like EDC, which can lead to side reactions and lower coupling yields . The pre-activated NHS ester provides a defined, stoichiometric, and high-yielding conjugation pathway, eliminating the need for additional activation steps and reducing purification complexity.

Amine coupling efficiency

Class-level

NHS ester: single step at pH 7–8.5

vs carboxylic acid: EDC activation, lower yields

Supports high-yield conjugation workflow

Yield gains of 10–30% commonly reported

Evidence Dimension	Reactive Group & Coupling Efficiency
Target Compound Data	NHS ester; reacts with amines at pH 7-8.5 in a single, high-yield step
Comparator Or Baseline	Carboxylic acid (e.g., Boc-NH-PEG2-CH2COOH); requires EDC/NHS activation, multi-step process with lower typical yields
Quantified Difference	Yield improvements of 10-30% are commonly observed when using pre-activated NHS esters over in-situ activation for sensitive biomolecules (general observation)
Conditions	Aqueous buffer (pH 7-8.5) at room temperature

Why This Matters

The pre-activated NHS ester provides superior efficiency and control in bioconjugation reactions compared to its carboxylic acid counterpart, saving time and material costs during synthesis.

Orthogonal Boc Protection for Multi-Step Synthesis

The tert-butyloxycarbonyl (Boc) protecting group on BocNH-PEG2-CH2COONHS is stable under the basic and nucleophilic conditions used for the NHS ester-amine conjugation but is readily cleaved under mild acidic conditions (e.g., 50% TFA in DCM) to reveal a free amine . This orthogonality allows for sequential, controlled conjugation steps. For instance, in PROTAC synthesis, the NHS ester can first be conjugated to a primary amine on a targeting ligand, and then after deprotection, the liberated amine can be coupled to an E3 ligase ligand [1]. This contrasts with amine-PEG2-NHS linkers (e.g., NH2-PEG2-NHS), which lack the protecting group and can lead to uncontrolled polymerization or require more complex selective protection strategies.

Orthogonal protection

Class-level

Boc stable during NHS coupling, cleaved under mild acid

vs unprotected NH₂-PEG2-NHS: oligomerization risk

Supports controlled multi-step synthesis

Eliminates reported >50% yield loss from side reactions

Evidence Dimension	Synthetic Utility & Orthogonality
Target Compound Data	Orthogonal Boc-protected amine and NHS ester functionalities; enables controlled, two-step sequential bioconjugation
Comparator Or Baseline	NH2-PEG2-NHS (unprotected amine) leads to uncontrolled crosslinking and self-polymerization if not carefully controlled
Quantified Difference	Eliminates potential for >50% yield loss due to oligomerization side reactions common with unprotected amino-NHS linkers
Conditions	Multi-step organic synthesis

Why This Matters

The Boc-protecting group is essential for complex, multi-step syntheses like PROTACs, where precise control over the order of conjugation is mandatory to achieve a functional molecule.

• [1] An, S., & Fu, L. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine, 36, 553-562. View Source

PEG2 Spacer Improves Solubility and Reduces Immunogenicity

The PEG2 spacer in BocNH-PEG2-CH2COONHS is a key structural feature that distinguishes it from simple alkyl linkers. PEG is a hydrophilic polymer that increases the aqueous solubility of the final conjugate [1]. Furthermore, PEGylation is a well-established strategy to reduce the immunogenicity of therapeutic proteins and peptides by shielding antigenic epitopes [2]. In contrast, hydrophobic alkyl linkers (e.g., a C6 alkyl chain) can reduce solubility and potentially increase the risk of non-specific binding or aggregation, which can trigger an immune response.

PEG2 spacer benefit

Class-level

PEG2 increases solubility, reduces immunogenicity

vs alkyl linker: aggregation risk, no stealth effect

Supports solubility and immunogenicity review for biological conjugates

PEGylation can extend half-life and lower ADA formation

Evidence Dimension	Aqueous Solubility & Immunogenicity
Target Compound Data	PEG2 spacer; significantly increases aqueous solubility and reduces immunogenicity of conjugates
Comparator Or Baseline	Alkyl linker (e.g., C6); often hydrophobic, can cause aggregation, and does not confer stealth properties
Quantified Difference	PEGylation can increase the half-life of a therapeutic protein from minutes to days in vivo and reduce anti-drug antibody (ADA) formation by up to 90% [2].
Conditions	In vitro solubility assays and in vivo immunogenicity studies

Why This Matters

The PEG2 spacer is a critical design element for any conjugate intended for biological applications, ensuring solubility and mitigating the risk of adverse immune reactions.

• [1] MedChemExpress. BocNH-PEG2-CH2COONHS ester product page. View Source
• [2] Veronese, F. M., & Mero, A. (2008). The impact of PEGylation on biological therapies. BioDrugs, 22(5), 315-329. View Source

BocNH-PEG2-CH2COONHS Applications

PROTAC Synthesis with Short, Rigid Linker

As established, the PEG2 spacer in BocNH-PEG2-CH2COONHS provides a relatively short and rigid link between the target protein ligand and the E3 ligase ligand [1]. The orthogonality of the Boc and NHS ester groups enables a controlled, two-step synthesis: first, the NHS ester is conjugated to an amine on a target protein ligand. Second, the Boc group is deprotected under mild acidic conditions, and the resulting free amine is conjugated to a pre-activated E3 ligase ligand [2]. The short PEG2 linker ensures the two protein-binding moieties are held in close proximity, a critical requirement for forming a stable and effective ternary complex that drives ubiquitination and subsequent degradation of the target protein [1].

ADC Design for Enhanced Tumor Penetration

For ADCs targeting solid tumors, efficient extravasation and penetration into tumor tissue is paramount. Evidence shows that ADCs with shorter PEG linkers (PEG2, PEG4) achieve a higher tumor-to-plasma drug ratio than those with longer PEG chains [1]. BocNH-PEG2-CH2COONHS is an ideal building block for such drug-linkers. Its NHS ester can be conjugated to the primary amines of a monoclonal antibody, and the deprotected amine can then be linked to a cytotoxic payload. The resulting ADC, bearing a short PEG2 linker, is designed to minimize systemic circulation time and maximize intratumoral drug concentration, potentially enhancing efficacy for well-vascularized tumors.

Site-Specific Protein PEGylation and Bioconjugation

The pre-activated NHS ester of BocNH-PEG2-CH2COONHS provides a straightforward, high-yielding method for modifying solvent-accessible lysine residues or the N-terminus of proteins and peptides [1]. The PEG2 spacer improves the aqueous solubility of the conjugate, reducing the risk of aggregation during formulation, while its small size (360 Da) minimizes the risk of interfering with the biological activity of the protein [2]. This makes it a preferred tool for creating early-stage PEGylated drug candidates where a balance of improved solubility, reduced immunogenicity, and retained potency is desired.

Application

Selection Property

Validation Focus

PROTAC ternary complex research

Short PEG2 spacer and orthogonal Boc/NHS chemistry

Ternary complex proximity and degrader activity context

ADC tumor-targeting studies

PEG2 linker selection for tumor-to-plasma ratio context

Tumor exposure and biodistribution model review

Protein bioconjugation and solubility

Pre-activated NHS ester with hydrophilic PEG2 spacer

Conjugate solubility, aggregation, and activity retention

• [1] An, S., & Fu, L. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine, 36, 553-562. View Source
• [2] Smith, L.M., et al. Effect of PEG chain length on antibody-drug conjugate tumor and tissue distribution in tumor bearing xenograft mice. Cancer Research. 2015; 75 (15_Supplement): 4075. View Source